Cas no 797770-01-5 (1H-Benzimidazole-5-carboxamide,2,3-dihydro-1,3-dimethyl-2-oxo-)

797770-01-5 structure
Product name:1H-Benzimidazole-5-carboxamide,2,3-dihydro-1,3-dimethyl-2-oxo-
1H-Benzimidazole-5-carboxamide,2,3-dihydro-1,3-dimethyl-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-5-carboxamide,2,3-dihydro-1,3-dimethyl-2-oxo-
- 1H-Benzimidazole-5-carboxamide,2,3-dihydro-1,3-dimethyl-2-oxo-(9CI)
- ChemDiv2_002770
- 1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazole-5-carboxamide
- BDBM50032913
- AKOS001788033
- HMS1376N20
- SCHEMBL23846427
- 4uyd
- 797770-01-5
- CHEMBL1487662
- SDCCGMLS-0040311.P002
- HMS2483G18
- Q27076394
- BAS 08314227
- MLS000100042
- 1,3-dimethyl-2-oxobenzimidazole-5-carboxamide
- PMID25408830C1
- V1T
- compound 1 [PMID: 25408830]
- 1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxamide
- SMR000081748
- GTPL7809
-
- Inchi: InChI=1S/C10H11N3O2/c1-12-7-4-3-6(9(11)14)5-8(7)13(2)10(12)15/h3-5H,1-2H3,(H2,11,14)
- InChI Key: BRBLVCVSNVSPMT-UHFFFAOYSA-N
- SMILES: CN1C2=C(C=C(C=C2)C(=O)N)N(C1=O)C
Computed Properties
- Exact Mass: 205.085
- Monoisotopic Mass: 205.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 66.6Ų
1H-Benzimidazole-5-carboxamide,2,3-dihydro-1,3-dimethyl-2-oxo- Related Literature
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Wei Wang,Chen Chen,Xiaoxiao Li,Shiying Wang,Xiliang Luo Chem. Commun., 2015,51, 9109-9112
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Alastair J. Florence CrystEngComm, 2013,15, 2174-2174
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3. A cancer cell membrane-encapsulated MnO2 nanoreactor for combined photodynamic-starvation therapy†Wei Pan,Yegang Ge,Zhengze Yu,Ping Zhou,Bingjie Cui,Na Li,Bo Tang Chem. Commun., 2019,55, 5115-5118
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J. Spencer Braithwaite,C. Richard A. Catlow,John H. Harding,Julian D. Gale Phys. Chem. Chem. Phys., 2000,2, 3841-3846
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